Cas no 2580238-50-0 (Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate)

• Product Name: Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate
• CAS No: 2580238-50-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5662240
• PubChem ID: 165889472
• Update Time: 2025-10-29

Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580238-50-0
• tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate
• EN300-27727604
• Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)6-4-5-7(13)8(11)12-6/h4-5,13H,1-3H3,(H2,11,12)
• InChI Key： UYOMKLOABZRBNZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(N)N=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4Ų

Additional information on Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate

Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate (CAS No. 2580238-50-0): A Comprehensive Overview

Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate, identified by its CAS number 2580238-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate consists of a pyridine ring substituted with an amino group at the 6-position, a hydroxyl group at the 5-position, and a tert-butyl ester group at the 2-position. This configuration imparts distinct chemical and biological properties to the compound, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both amino and hydroxyl functional groups enhances its reactivity, allowing for various chemical modifications that can be tailored to specific biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their role as key scaffolds in the design of bioactive molecules. The< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate has been studied for its potential applications in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar pharmacological properties or serve as a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate is its versatility in medicinal chemistry. The compound can be easily modified to produce analogs with enhanced potency or selectivity. For instance, the tert-butyl ester group can be hydrolyzed to yield a corresponding carboxylic acid, which may exhibit different biological activities compared to the ester form. Similarly, the amino group can be further functionalized to introduce other pharmacophores or tags for drug delivery systems.

Recent studies have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For example, compounds with similar structural features to Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The hydroxyl and amino groups in this compound may interact with specific residues in target proteins, modulating their activity and potentially leading to therapeutic benefits.

The< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate has also been investigated for its potential role in anticancer research. Pyridine derivatives have shown promise as chemotherapeutic agents due to their ability to interfere with critical cellular processes such as DNA replication and cell signaling. The unique structural features of this compound may allow it to selectively target cancer cells while minimizing toxicity to healthy tissues.

Synthetic methodologies play a crucial role in the development of< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate. Advanced synthetic techniques have enabled chemists to construct complex pyridine derivatives with high precision and yield. These methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. The synthesis of< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate is no exception, requiring expertise in organic synthesis to achieve the desired product.

The pharmacokinetic properties of< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance can significantly influence its bioavailability and therapeutic efficacy. Computational modeling and experimental studies are often employed to predict and optimize these properties before moving into preclinical testing.

In conclusion, Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate (CAS No. 2580238-50-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for pyridine derivatives, compounds like< strong>Tert-butyl 6-amino-5-hydroxypyridine-2-carboxylate are likely to play an increasingly important role in addressing unmet medical needs.